Cas no 1806342-83-5 (2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one
• CAS No: 1806342-83-5
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4975918
• Update Time: 2025-06-23

2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H14Br2O2/c1-3-16-11-5-9(7-13)4-10(6-11)12(15)8(2)14/h4-6,8H,3,7H2,1-2H3
• InChI Key： RWCGBBGODTYBNA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(CBr)C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one

Introduction to 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one (CAS No. 1806342-83-5)

2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one (CAS No. 1806342-83-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the areas of medicinal chemistry and materials science. This compound, characterized by its unique brominated structure and functional groups, offers a promising platform for the development of novel pharmaceuticals and advanced materials.

The molecular formula of 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one is C₁₄H₁₆Br₂O₂, and it has a molecular weight of approximately 360.17 g/mol. The compound's structure features a brominated benzene ring with an ethoxy substituent and a bromomethyl group, which are key functionalities that contribute to its reactivity and potential biological activity.

In the realm of medicinal chemistry, 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one has also shown promise in materials science. Its brominated structure makes it an attractive candidate for the synthesis of functional polymers and other advanced materials. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for the creation of stimuli-responsive hydrogels with potential applications in drug delivery systems and tissue engineering.

The synthesis of 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one typically involves multi-step processes that include bromination reactions and functional group transformations. One common synthetic route involves the bromination of a substituted phenylacetic acid derivative followed by esterification and subsequent ketone formation. The choice of reaction conditions, such as temperature, solvent, and catalysts, plays a crucial role in achieving high yields and purity levels.

In terms of safety and handling, while 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The physical properties of 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one, including its melting point, boiling point, and solubility characteristics, are essential for understanding its behavior in different environments. For example, the compound is generally insoluble in water but shows good solubility in organic solvents like dichloromethane and ethanol. These properties make it suitable for use in various chemical reactions and formulations.

In conclusion, 2-Bromo-1-(3-(bromomethyl)-5-ethoxyphenyl)propan-1-one (CAS No. 1806342-83-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity profile make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.